Cas no 2228901-38-8 (1-(3-Ethyloxetan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-Ethyloxetan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228901-38-8
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5570449
• PubChem ID: 165616827
• Update Time: 2025-06-29

1-(3-Ethyloxetan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyloxetan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228901-38-8
• EN300-1814869
• 1-(3-Ethyloxetan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C11H18O3/c1-4-10(6-14-7-10)11(8(12)13)5-9(11,2)3/h4-7H2,1-3H3,(H,12,13)
• InChI Key： KLUHRSLUBUXYOH-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(3-Ethyloxetan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

1-(3-Ethyloxetan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228901-38-8, known as 1-(3-Ethyloxetan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a cyclopropane ring system, a carboxylic acid group, and an oxetane moiety, which contributes to its intriguing chemical properties and potential applications.

Recent studies have highlighted the significance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring in this molecule is known for its high strain energy, which can impart unique reactivity and bioactivity. This feature makes it a valuable component in the design of novel therapeutic agents. Additionally, the presence of the oxetane group introduces further complexity to the molecule, potentially enhancing its pharmacokinetic properties such as absorption and stability.

The carboxylic acid functional group in this compound plays a crucial role in its chemical reactivity. It can participate in various reactions such as esterification and amidation, making it versatile for further chemical modifications. This versatility is particularly advantageous in the development of derivatives with enhanced biological activity or improved pharmacological profiles.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory, analgesic, or antimicrobial properties. For instance, recent advancements in medicinal chemistry have demonstrated that analogs of this compound can modulate key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases.

Moreover, the oxetane moiety within this molecule has been shown to exhibit interesting stereochemical properties. The rigid structure of oxetane can influence the spatial arrangement of substituents, which is critical for achieving desired biological activity. This has led to investigations into the stereochemical control during synthesis, aiming to optimize the compound's efficacy and selectivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic reactions such as ring-opening polymerization and subsequent functionalization. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the need for scalable production methods to support preclinical studies and potential clinical trials.

From an environmental perspective, the compound's biodegradability and ecological impact have also been studied. Preliminary data suggest that it exhibits moderate biodegradation rates under aerobic conditions, which aligns with current sustainability goals in pharmaceutical development. However, further research is required to fully assess its environmental footprint and develop strategies for minimizing ecological risks.

In conclusion, 1-(3-Ethyloxetan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a compelling candidate for exploring novel chemical entities with therapeutic potential. Its unique structure combines elements that are highly desirable in drug design—such as strained rings and versatile functional groups—while offering opportunities for further optimization through chemical modifications. As research continues to uncover its full potential, this compound stands at the forefront of innovative advancements in organic chemistry and pharmacology.